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Compound of Interest

Compound Name: 3-Bromoimidazo[1,2-B]pyridazine

Cat. No.: B100983 Get Quote

This document provides crucial safety protocols and logistical information for the handling,

storage, and disposal of 3-Bromoimidazo[1,2-B]pyridazine (CAS No: 18087-73-5). The

following procedures are designed for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Hazard Identification and Classification
3-Bromoimidazo[1,2-B]pyridazine is a chemical that requires careful handling due to its

potential health effects. The primary hazards are summarized below.

Hazard Classification GHS Hazard Statement Pictogram

Skin Irritation (Category 2)
H315: Causes skin irritation.[1]

[2]
alt text

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation.[2]
alt text

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation.[2]
alt text

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b100983?utm_src=pdf-interest
https://www.benchchem.com/product/b100983?utm_src=pdf-body
https://www.benchchem.com/product/b100983?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-BROMOIMIDAZO-1-2-B-PYRIDAZINE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-B_pyridazine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-B_pyridazine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-B_pyridazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate personal protective equipment must be worn at all times when handling 3-
Bromoimidazo[1,2-B]pyridazine to minimize exposure.

Protection Type Recommended PPE Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must meet ANSI Z87.1

standards. A face shield may

be required for splash-prone

activities.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Gloves must be inspected

before use. Use proper glove

removal technique to avoid

skin contact.

Laboratory coat or chemical-

resistant apron.

A chemical-resistant apron

should be worn over the lab

coat when handling larger

quantities or when there is a

significant risk of splashing.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if ventilation

is inadequate or if handling

fine powders that may become

airborne.

Engineering controls, such as

a fume hood, are the preferred

method for controlling

exposure.

Procedural Protocols
This protocol outlines the step-by-step procedure for the safe handling of 3-
Bromoimidazo[1,2-B]pyridazine in a laboratory setting.
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Preparation

Handling

Post-Handling

Don appropriate PPE:
- Safety glasses/goggles

- Chemical-resistant gloves
- Lab coat

Prepare workspace:
- Ensure fume hood is operational
- Clear and clean the work area

Gather all necessary materials and equipment

Weigh the required amount of
3-Bromoimidazo[1,2-B]pyridazine

inside the fume hood.

Proceed to handling

Carefully transfer the chemical to the reaction vessel.

If dissolving, add solvent slowly to prevent splashing.

Decontaminate all equipment and work surfaces.

After experiment completion

Dispose of waste in designated, labeled containers.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Bromoimidazo[1,2-B]pyridazine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b100983?utm_src=pdf-body-img
https://www.benchchem.com/product/b100983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper storage is essential to maintain the integrity of 3-Bromoimidazo[1,2-B]pyridazine and

to prevent accidents.

Container: Keep the container tightly closed.

Environment: Store in a cool, dry, and well-ventilated area. Some suppliers recommend

storage at room temperature.[3]

Incompatibilities: Keep away from strong oxidizing agents.

In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Assess the spill and ensure the area is well-ventilated.
Evacuate non-essential personnel.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep or scoop the absorbed material into a labeled, sealable waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of the waste container according to institutional and local regulations.

Click to download full resolution via product page
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Caption: Step-by-Step Spill Response Procedure.

First Aid Measures
Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing. If skin irritation persists, get medical

help.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1]

Disposal Plan
All waste materials, including empty containers and contaminated PPE, must be disposed of in

accordance with institutional, local, state, and federal regulations.

Chemical Waste: Collect surplus and non-recyclable solutions in a designated, labeled

container. This material may be disposed of by a licensed professional waste disposal

service.[4] One method of disposal is to burn the material in a chemical incinerator equipped

with an afterburner and scrubber.[4]

Contaminated Materials: Dispose of contaminated lab supplies (e.g., gloves, absorbent

materials) as hazardous waste in a sealed and labeled container.
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Empty Containers: Dispose of as unused product.[4] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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